2-(4-aminophenoxy)acetic acid hydrochloride
Overview
Description
2-(4-Aminophenoxy)acetic acid hydrochloride, also known as 2-APA HCl, is an organic compound with a variety of uses in scientific research and laboratory experiments. It is a white crystalline solid with a molecular formula of C8H10ClNO3. It has a melting point of 250-252°C and is soluble in water and alcohol. 2-APA HCl has been used for decades in scientific research and laboratory experiments due to its unique properties.
Mechanism of Action
2-(4-aminophenoxy)acetic acid hydrochloride HCl acts as a substrate for enzymes, allowing them to catalyze the reaction of other molecules. It also acts as a chelating agent, which binds to metal ions and helps to extract them from solutions. Additionally, 2-(4-aminophenoxy)acetic acid hydrochloride HCl can act as an acid catalyst, which helps to speed up the rate of chemical reactions.
Biochemical and Physiological Effects
2-(4-aminophenoxy)acetic acid hydrochloride HCl has been shown to have a variety of biochemical and physiological effects. It has been found to have antifungal, antibacterial, and antiviral properties. Additionally, it has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have an effect on the metabolism of carbohydrates, proteins, and lipids.
Advantages and Limitations for Lab Experiments
2-(4-aminophenoxy)acetic acid hydrochloride HCl has many advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a wide range of temperatures and pH levels. Additionally, it is soluble in water and alcohol and has a low toxicity. The main limitation of 2-(4-aminophenoxy)acetic acid hydrochloride HCl is that it is not very soluble in organic solvents, which can make it difficult to use in some experiments.
Future Directions
There are many potential future directions for research involving 2-(4-aminophenoxy)acetic acid hydrochloride HCl. Some potential areas of research include further exploration of its antifungal, antibacterial, and antiviral properties, as well as its effects on the metabolism of carbohydrates, proteins, and lipids. Additionally, further research could be done on its use as a chelating agent and as a substrate for enzymes. Additionally, research could be done to explore potential new applications for 2-(4-aminophenoxy)acetic acid hydrochloride HCl, such as its use in the production of pharmaceuticals or dyes and pigments.
Synthesis Methods
2-(4-aminophenoxy)acetic acid hydrochloride HCl is synthesized by reacting 4-aminophenol with chloroacetic acid in the presence of an acid catalyst, such as hydrochloric acid (HCl). The reaction is typically carried out at a temperature of 80-90°C and the resulting product is a white crystalline solid.
Scientific Research Applications
2-(4-aminophenoxy)acetic acid hydrochloride HCl has a wide variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of peptides, and as a chelating agent in the extraction of metals from solutions. It is also used as a substrate for enzymes and as a probe for studying enzyme kinetics. Additionally, 2-(4-aminophenoxy)acetic acid hydrochloride HCl is used in the synthesis of pharmaceuticals and in the production of dyes and pigments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-aminophenoxy)acetic acid hydrochloride involves the reaction of 4-nitrophenol with ethylene glycol to form 4-nitrophenyl ether. The nitro group is then reduced to an amino group using hydrogen gas and palladium on carbon catalyst. The resulting 4-aminophenyl ether is then reacted with chloroacetic acid to form 2-(4-aminophenoxy)acetic acid, which is then converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-nitrophenol", "ethylene glycol", "hydrogen gas", "palladium on carbon catalyst", "chloroacetic acid", "hydrochloric acid" ], "Reaction": [ "4-nitrophenol is reacted with ethylene glycol in the presence of a catalyst to form 4-nitrophenyl ether.", "The nitro group in 4-nitrophenyl ether is reduced to an amino group using hydrogen gas and palladium on carbon catalyst.", "The resulting 4-aminophenyl ether is reacted with chloroacetic acid to form 2-(4-aminophenoxy)acetic acid.", "2-(4-aminophenoxy)acetic acid is then reacted with hydrochloric acid to form its hydrochloride salt, 2-(4-aminophenoxy)acetic acid hydrochloride." ] } | |
CAS RN |
162221-06-9 |
Product Name |
2-(4-aminophenoxy)acetic acid hydrochloride |
Molecular Formula |
C8H10ClNO3 |
Molecular Weight |
203.6 |
Purity |
95 |
Origin of Product |
United States |
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